Cas no 896815-49-9 (N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide)

• Product Name: N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide
• CAS No: 896815-49-9
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 5439254
• Update Time: 2025-07-10

N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3Z)-3-[1-cyano-2-(3-methoxypropylamino)-2-oxoethylidene]isoindol-1-yl]furan-2-carboxamide
• N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide

• Inchi： 1S/C20H18N4O4/c1-27-10-5-9-22-19(25)15(12-21)17-13-6-2-3-7-14(13)18(23-17)24-20(26)16-8-4-11-28-16/h2-4,6-8,11H,5,9-10H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key： BWGSIZKQKNFEFF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1C2=C(C(=C(C#N)C(NCCCOC)=O)N=1)C=CC=C2)=O

Additional information on N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide

Research Brief on N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide (CAS: 896815-49-9)

N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide (CAS: 896815-49-9) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

The compound, characterized by its unique structural features, has been investigated for its role as a modulator of specific biological pathways. Recent studies have focused on its ability to interact with key protein targets, particularly those involved in inflammatory and oncogenic signaling. The presence of the cyano and furan carboxamide moieties in its structure suggests potential for high binding affinity and selectivity, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide exhibits potent inhibitory activity against a specific kinase implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding mode and its impact on kinase function. The results indicated a significant reduction in cell proliferation in cancer cell lines, highlighting its potential as an anticancer agent.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The researchers synthesized derivatives of the parent compound and evaluated their efficacy in suppressing pro-inflammatory cytokines. N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide was found to be particularly effective in reducing TNF-α and IL-6 levels in murine models, suggesting its utility in treating inflammatory disorders.

The synthesis of N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide has also been a subject of recent research. A 2022 paper in Organic & Biomolecular Chemistry detailed a scalable and efficient synthetic route, emphasizing the use of green chemistry principles to minimize environmental impact. The described method achieved high yields and purity, which is critical for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies have indicated moderate bioavailability, necessitating further optimization of its formulation. Additionally, while the compound has shown low toxicity in preliminary studies, comprehensive toxicological assessments are required to ensure its safety profile.

In conclusion, N-(1Z)-1-{cyano(3-methoxypropyl)carbamoylmethylidene}-1H-isoindol-3-ylfuran-2-carboxamide represents a compelling area of research in chemical biology and drug discovery. Its dual potential as an anticancer and anti-inflammatory agent, coupled with advances in its synthesis, positions it as a valuable candidate for future therapeutic development. Continued research efforts will be essential to fully realize its clinical potential.